Cas no 477886-85-4 (2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole)

• Product Name: 2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole
• CAS No: 477886-85-4
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• MDL: MFCD01814630
• CID: 2647325
• PubChem ID: 3711888
• Update Time: 2025-07-26

2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• 2-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole
• CS-0191912
• SCHEMBL6408072
• DTXSID30395375
• 4-(trifluoromethyl)phenyl-1,3,4-oxadiazole
• 2P-027
• 1,3,4-Oxadiazole, 2-[4-(trifluoromethyl)phenyl]-
• SY389618
• E89600
• 477886-85-4
• AKOS015992433
• MFCD01814630
• 2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole

• MDL： MFCD01814630
• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-3-1-6(2-4-7)8-14-13-5-15-8/h1-5H
• InChI Key： VIXOOTOYIUQAMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=NN=CO2)=CC=1)(F)F

Computed Properties

• Exact Mass: 214.03539727Da
• Monoisotopic Mass: 214.03539727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų